(R)-1-(4-Bromobenzyl)pyrrolidin-3-amine dihydrochloride

• IUPAC Name: (3R)-1-[(4-bromophenyl)methyl]pyrrolidin-3-amine;dihydrochloride
• InChI: InChI=1S/C11H15BrN2.2ClH/c12-10-3-1-9(2-4-10)7-14-6-5-11(13)8-14;;/h1-4,11H,5-8,13H2;2*1H/t11-;;/m1../s1
• InChI Key: JIXOPTKQXMLVRF-NVJADKKVSA-N
• Canonical SMILES: C1CN(CC1N)CC2=CC=C(C=C2)Br.Cl.Cl
• Isomeric SMILES: C1CN(C[C@@H]1N)CC2=CC=C(C=C2)Br.Cl.Cl
• Molecular Formula: C11H17BrCl2N2
• Molecular Weight: 328.07 g/mol

Description

(R)-1-(4-Bromobenzyl)pyrrolidin-3-amine dihydrochloride, also known as BPAM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPAM is a chiral compound, meaning it has two enantiomers, (R)-BPAM and (S)-BPAM. The (R)-enantiomer is the active form and has been the focus of most research studies.

Scientific Research Applications

• Chemical Reactions and Ligand Development:

  • (Ferrando-Miguel et al., 2002) discussed geminal dehydrogenation of ether and amine C(sp3)H2 groups by electron-rich Ru(II) and Os, highlighting the complex chemistry involving pyrrolidine.
  • (Daneshmand et al., 2017) explored diiminopyrrolide copper complexes and their synthesis, demonstrating the application of pyrrolidine derivatives in complex ligand synthesis and metal coordination.

• Synthetic Methodologies and Derivative Development:

  • (Schroeder et al., 1992) focused on synthesizing stereoisomers of several 3‐(1‐aminoethyl)pyrrolidines, showcasing the methods of developing pyrrolidine-based intermediates for pharmaceutical applications.
  • (Suto et al., 1992) reported on the synthesis of chiral 3-substituted-3-aminomethyl-pyrrolidines, illustrating the creation of pyrrolidine derivatives for potential therapeutic uses.

• Biochemical and Medicinal Applications:

  • (Huang et al., 2005) investigated 1-(4-Amino-phenyl)-pyrrolidin-3-yl-amine derivatives as melanin-concentrating hormone receptor-1 antagonists, revealing the potential therapeutic use of pyrrolidine derivatives in treating conditions related to this receptor.
  • (Baures et al., 1993) studied the crystal structure and inhibitory activity of a pyrrolidine derivative, highlighting its application in understanding the molecular basis of phosphodiesterase inhibition.

• Material Science and Catalysis:

  • (Gois et al., 2019) discussed the use of cyclic amines in homobimetallic ruthenium pre-catalysts, indicating the application of pyrrolidine derivatives in catalysis and material science.

• Analytical Chemistry:

  • (Toyo’oka et al., 1994) detailed the use of a novel fluorescent chiral reagent for resolving enantiomers of amines, demonstrating the role of pyrrolidine derivatives in advanced analytical techniques.